Octyl 5-oxo-L-prolinate

• IUPAC Name: octyl (2S)-5-oxopyrrolidine-2-carboxylate
• InChI: InChI=1S/C13H23NO3/c1-2-3-4-5-6-7-10-17-13(16)11-8-9-12(15)14-11/h11H,2-10H2,1H3,(H,14,15)/t11-/m0/s1
• InChI Key: SXDPDVGGPOQXTM-NSHDSACASA-N
• Canonical SMILES: CCCCCCCCOC(=O)C1CCC(=O)N1
• Isomeric SMILES: CCCCCCCCOC(=O)[C@@H]1CCC(=O)N1
• Molecular Formula: C13H23NO3
• DSSTOX Substance ID: DTXSID20964211
• Molecular Weight: 241.33 g/mol
• CAS No.: 4931-70-8

Description

Octyl 5-oxo-L-prolinate, also known as octyl (2S)-5-oxopyrrolidine-2-carboxylate, is a compound with the molecular formula C13H23NO3. It has a molecular weight of 241.33 g/mol. The compound is also known by other synonyms such as N-OCTYL L-2-PYRROLIDONE-5-CARBOXYLATE and n-Octyl L-2-pyrrolidinone-5-carboxylate.

Synthesis Analysis

The synthesis of this compound involves complex biochemical reactions. One study suggests that 5-oxo-L-proline is phosphorylated by ATP on the amide carbonyl oxygen, forming an intermediate that is subsequently hydrolyzed to yield gamma-glutamyl phosphate. This gamma-glutamyl phosphate is then hydrolyzed to glutamate and inorganic phosphate.

Molecular Structure Analysis

The molecular structure of this compound includes a total of 40 bonds, with 17 non-H bonds, 2 multiple bonds, 8 rotatable bonds, 2 double bonds, 1 five-membered ring, 1 ester (aliphatic), and 1 secondary amide (aliphatic).

Chemical Reactions Analysis

This compound participates in several chemical reactions. For instance, it is involved in the conversion of 5-oxo-L-proline to L-glutamate, a process that is dependent on the stoichiometric concomitant hydrolysis of ATP to ADP and inorganic phosphate.

Physical And Chemical Properties Analysis

This compound has several physical and chemical properties. It has a molecular weight of 241.33 g/mol, a Hydrogen Bond Donor Count of 1, a Hydrogen Bond Acceptor Count of 3, and a Rotatable Bond Count of 9. Its Exact Mass and Monoisotopic Mass are both 241.16779360 g/mol. The Topological Polar Surface Area is 55.4 Ų, and it has a Heavy Atom Count of 17.

Safety and Hazards

The safety and hazards of Octyl 5-oxo-L-prolinate are not fully known. It is recommended to refer to the Safety Data Sheets (SDS) for detailed information.

Mechanism of Action

Target of Action

Octyl 5-oxo-L-prolinate, also known as octyl (2S)-5-oxopyrrolidine-2-carboxylate, is a derivative of 5-oxo-L-proline 5-oxo-l-proline, the core structure of this compound, is known to play a role in the metabolism of algae and humans .

Mode of Action

5-oxo-L-proline is capable of accepting a hydron from a donor (Bronsted acid) and donating a hydron to an acceptor (Bronsted base) . This suggests that this compound might interact with its targets through similar mechanisms.

Biochemical Pathways

5-oxo-l-proline, from which this compound is derived, is involved in the glutathione metabolism . Glutathione is one of the most potent anti-oxidants in the human body, crucial for eliminating toxins .

Result of Action

For instance, 5-oxo-L-proline plays a role in the production/recycling of glutathione, a potent antioxidant .

Biochemical Analysis

Biochemical Properties

Octyl 5-oxo-L-prolinate plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with 5-oxoprolinase, an enzyme that catalyzes the conversion of 5-oxo-L-proline to L-glutamate . This interaction is crucial for the utilization of glutathione, a vital antioxidant in cellular processes. Additionally, this compound may interact with other proteins involved in metabolic pathways, influencing their activity and stability.

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can stimulate the synthesis of cerebrosides and ceramides, improving the skin’s barrier function and water retention ability . This compound also enhances the sensory profile and dispersing properties of final products, providing a soft feel to the skin.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It acts as a Bronsted base, capable of accepting a hydron from a donor, and as a Bronsted acid, capable of donating a hydron to an acceptor . These interactions are essential for its role in various biochemical pathways, including the glutathione metabolism pathway.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under physiological conditions, but its degradation products can impact cellular processes . Long-term exposure to this compound may lead to alterations in cellular metabolism and gene expression.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may enhance cellular functions and improve metabolic processes. At higher doses, this compound can exhibit toxic or adverse effects, including disruptions in cellular signaling pathways and metabolic imbalances . Understanding the dosage thresholds is crucial for its safe and effective application in research and therapeutic settings.

Metabolic Pathways

This compound is involved in several metabolic pathways, including the glutathione metabolism pathway. It interacts with enzymes such as 5-oxoprolinase, which catalyzes the conversion of 5-oxo-L-proline to L-glutamate . This interaction is essential for maintaining cellular redox balance and protecting cells from oxidative stress. Additionally, this compound may influence other metabolic pathways, affecting metabolite levels and metabolic flux.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine its localization and accumulation in various cellular compartments . The compound’s bi-lipidic structure allows it to integrate into cell membranes, enhancing its transport and distribution properties.

Subcellular Localization

This compound exhibits specific subcellular localization, which affects its activity and function. It may be directed to particular compartments or organelles through targeting signals or post-translational modifications . This localization is crucial for its role in cellular processes, including enzyme interactions and metabolic pathways.